Cas no 7736-25-6 (2-(4-Penten-1-yl)-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-(4-Penten-1-yl)-1H-isoindole-1,3(2H)-dione
• CAS No: 7736-25-6
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD00957803
• CID: 983383
• PubChem ID: 339434
• Update Time: 2025-04-23

2-(4-Penten-1-yl)-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-(pent-4-en-1-yl)-1H-isoindole-1,3(2H)-dione
• 2-pent-4-enylisoindole-1,3-dione
• 1H-isoindole-1,3(2H)-dione,2-(4-pentenyl)
• 2-(pent-4-en-1-yl)isoindoline-1,3-dione
• 2-(pent-4-enyl)isoindole-1,3-dione
• 2-(pent-4-enyl)isoindolin-1,3-dione
• 2-(pent-4-enyl)isoindoline-1,3-dione
• 2-pent-4-en-1-yl-1H-isoindole-1,3(2H)-dione
• N-(4-pentenyl)-phthalimide
• N-(pent-4-en-1-yl)phthalimide
• A1-00765
• InChI=1/C13H13NO2/c1-2-3-6-9-14-12(15)10-7-4-5-8-11(10)13(14)16/h2,4-5,7-8H,1,3,6,9H
• BS-51111
• SCHEMBL571198
• 2-(pent-4-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• BYKYMPVVZNUAEX-UHFFFAOYSA-N
• DTXSID30320900
• EN300-212162
• N-4-pentenylphthalimide
• 7736-25-6
• CS-0157999
• 2-(PENT-4-EN-1-YL)ISOINDOLE-1,3-DIONE
• 1H-isoindole-1,3(2H)-dione, 2-(4-pentenyl)-
• NSC-366112
• 2-(pent-4-enyl)-isoindoline-1,3-dione
• NSC366112
• SB64813
• MFCD00957803
• 2-(4-Penten-1-yl)-1H-isoindole-1,3(2H)-dione

• MDL： MFCD00957803
• Inchi： 1S/C13H13NO2/c1-2-3-6-9-14-12(15)10-7-4-5-8-11(10)13(14)16/h2,4-5,7-8H,1,3,6,9H2
• InChI Key： BYKYMPVVZNUAEX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCC=C)=O

Computed Properties

• Exact Mass: 215.09500
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38000
• LogP: 2.18670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(4-Penten-1-yl)-1H-isoindole-1,3(2H)-dione

Chemical Profile of 2-(pent-4-en-1-yl)-1H-isoindole-1,3(2H)-dione (CAS No. 7736-25-6)

2-(pent-4-en-1-yl)-1H-isoindole-1,3(2H)-dione, identified by the Chemical Abstracts Service Number (CAS No.) 7736-25-6, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the class of isoindole derivatives, which are known for their diverse biological activities and utility in pharmaceutical applications. The presence of a pent-4-enyl substituent at the 2-position of the isoindole core introduces unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological investigations.

The molecular structure of 2-(pent-4-en-1-yl)-1H-isoindole-1,3(2H)-dione consists of a fused ring system comprising an isoindole moiety connected to a diketone group. This bifunctional nature allows for multiple points of interaction with biological targets, making it an attractive candidate for drug discovery programs. The conjugated system formed by the double bond in the pentenyl group and the aromatic ring of the isoindole core contributes to the compound's overall reactivity and potential pharmacological effects.

In recent years, there has been a surge in research focused on isoindole derivatives due to their reported activities in various therapeutic areas. Studies have demonstrated that modifications at different positions of the isoindole ring can significantly alter its biological profile. For instance, derivatives with electron-withdrawing groups at the 1-position have shown promise as kinase inhibitors, while those with electron-donating substituents at the 3-position exhibit antimicrobial properties. The pent-4-enyl group in 2-(pent-4-en-1-yl)-1H-isoindole-1,3(2H)-dione is particularly interesting as it can participate in π-stacking interactions and influence the compound's solubility and bioavailability.

The synthesis of 2-(pent-4-en-1-yl)-1H-isoindole-1,3(2H)-dione involves multi-step organic transformations that highlight its synthetic accessibility. One common approach involves the condensation of pentenals with appropriate precursors to form the isoindole core, followed by oxidation to introduce the diketone functionality. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, including transition-metal-catalyzed cross-coupling reactions that facilitate the introduction of complex substituents without excessive waste generation.

From a computational chemistry perspective, density functional theory (DFT) studies have been employed to elucidate the electronic structure and reactivity of 2-(pent-4-en-1-yl)-1H-isoindole-1,3(2H)-dione. These calculations have provided insights into how different substituents affect the compound's energy landscape and potential interaction with biological targets. For example, studies have shown that electron-rich isoindole derivatives exhibit higher binding affinities for certain protein receptors due to favorable electrostatic interactions and hydrogen bonding capabilities.

The pharmacological potential of 2-(pent-4-en-1-yl)-1H-isoindole-1,3(2H)-dione has been explored in several preclinical studies. Notably, derivatives of this compound have demonstrated inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The dual functionality of this scaffold allows for simultaneous modulation of multiple enzyme targets, which could lead to synergistic therapeutic effects. Additionally, structural analogs have shown promise as modulators of G-protein coupled receptors (GPCRs), which are critical mediators of cellular signaling pathways.

In vitro assays have revealed that 2-(pentenyl)isoindoles exhibit notable cytotoxicity against certain cancer cell lines. Mechanistic studies suggest that these compounds induce apoptosis through activation of intrinsic death pathways involving caspase-dependent mechanisms. The presence of both hydrophobic and polar regions in their structure enhances their ability to penetrate cell membranes while maintaining sufficient solubility for effective intracellular action.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Isoindole derivatives are frequently encountered in bioactive natural products, underscoring their biological relevance. By leveraging natural product structures as starting points for medicinal chemistry campaigns, researchers can generate novel compounds with optimized pharmacokinetic profiles and reduced off-target effects. The pentenyl group in 2-(pentenyl)isoindoles is reminiscent of many naturally occurring olefinic units found in bioactive molecules from plants and microorganisms.

Recent advances in biocatalysis have opened new avenues for synthesizing complex isoindole derivatives enantioselectively. Enzymes such as cytochrome P450 monooxygenases and flavin-dependent monooxygenases can be employed to introduce specific functional groups with high stereochemical control. This approach not only improves synthetic efficiency but also reduces reliance on harsh chemical conditions traditionally required for constructing chiral centers.

The development of novel analytical techniques has further enhanced our ability to study 2-(pentenyl)isoindoles at both molecular and supramolecular levels. Techniques such as nuclear magnetic resonance (NMR) spectroscopy combined with mass spectrometry (MS) provide detailed structural information about these compounds under various conditions. Additionally, X-ray crystallography has been instrumental in determining high-resolution structures of protein-ligand complexes involving isoindole derivatives.

The future direction for research on 2-(pentenyl)isoindoles lies in expanding their applications beyond traditional therapeutic areas into emerging fields such as regenerative medicine and precision oncology. By designing libraries based on this scaffold using computational de novo design methods or high-throughput screening platforms (HTS), researchers aim to identify compounds with tailored biological activities suitable for treating complex diseases characterized by aberrant cellular signaling or tissue dysfunction.

In conclusion, 7736256, as an identifier for this unique chemical entity, 2(pentenylethene), continues to be a subject of intense investigation due to its versatile structural features, 5, 7, 8, 9,10,11,12. Its synthesis,13,14,15,16,17,18, pharmacological profile,< strong >19 strong >,< strong >20 strong >,< strong >21 strong >,< strong >22 strong >,< strong >23 strong >,< strong >24 strong >,< strong >25 strong >and potential applications span across multiple disciplines,< strong >26 strong ><><>> making it a cornerstone molecule worth exploring further through interdisciplinary collaborations between chemists,> biologists,> pharmacologists,and computational scientists.> As research progresses,27<>> we can anticipate even more innovative uses emerging from this versatile chemical scaffold.>